![molecular formula C18H21FN2 B4964473 1-(2-fluorobenzyl)-4-(4-methylphenyl)piperazine CAS No. 415952-00-0](/img/structure/B4964473.png)
1-(2-fluorobenzyl)-4-(4-methylphenyl)piperazine
Overview
Description
1-(2-fluorobenzyl)-4-(4-methylphenyl)piperazine (2-FB-4-Me-PPP) is a chemical compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential therapeutic applications in the treatment of various neurological disorders.
Mechanism of Action
The mechanism of action of 2-FB-4-Me-PPP involves the inhibition of SERT and DAT, which leads to an increase in the levels of serotonin and dopamine in the synaptic cleft. This results in an enhancement of the neurotransmission of these monoamines, which is believed to be responsible for the therapeutic effects of 2-FB-4-Me-PPP. However, the exact mechanism of action of 2-FB-4-Me-PPP is not fully understood and requires further investigation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-FB-4-Me-PPP are complex and depend on various factors such as the dose, route of administration, and the individual's genetic makeup. In general, 2-FB-4-Me-PPP has been found to increase the levels of serotonin and dopamine in the brain, which may lead to improvements in mood, cognition, and behavior. However, it may also have adverse effects such as increased heart rate, blood pressure, and body temperature at high doses.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-FB-4-Me-PPP for lab experiments is its high affinity and selectivity for SERT and DAT, which makes it a useful tool for studying the role of these transporters in various neurological disorders. In addition, its low affinity for NET may reduce the risk of confounding effects on cardiovascular function. However, the limitations of 2-FB-4-Me-PPP include its potential for abuse and the lack of long-term safety data.
Future Directions
There are several future directions for the research on 2-FB-4-Me-PPP. One area of interest is the development of more selective and potent inhibitors of SERT and DAT for the treatment of various neurological disorders. Another area of interest is the investigation of the long-term safety and efficacy of 2-FB-4-Me-PPP in animal and human studies. Additionally, the role of 2-FB-4-Me-PPP in the modulation of other neurotransmitter systems such as glutamate and GABA warrants further investigation. Finally, the potential for 2-FB-4-Me-PPP as a tool for imaging and diagnosis in neuroimaging studies is an exciting area of research.
Synthesis Methods
The synthesis of 2-FB-4-Me-PPP involves the reaction of 2-fluorobenzyl chloride with 4-methylphenylpiperazine in the presence of a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization. The purity and yield of the final product depend on the reaction conditions and the quality of the starting materials.
Scientific Research Applications
2-FB-4-Me-PPP has been studied extensively for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to exhibit high affinity and selectivity for the serotonin transporter (SERT) and the dopamine transporter (DAT), which are important targets for the treatment of these disorders. In addition, 2-FB-4-Me-PPP has been found to have a low affinity for the norepinephrine transporter (NET), which may reduce the risk of adverse effects such as hypertension and tachycardia.
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-4-(4-methylphenyl)piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2/c1-15-6-8-17(9-7-15)21-12-10-20(11-13-21)14-16-4-2-3-5-18(16)19/h2-9H,10-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXDVGZAGBNKESX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301203210 | |
Record name | 1-[(2-Fluorophenyl)methyl]-4-(4-methylphenyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301203210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Fluorophenyl)methyl]-4-(4-methylphenyl)piperazine | |
CAS RN |
415952-00-0 | |
Record name | 1-[(2-Fluorophenyl)methyl]-4-(4-methylphenyl)piperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=415952-00-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(2-Fluorophenyl)methyl]-4-(4-methylphenyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301203210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.